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Compound of Interest

Compound Name: Glysperin B

Cat. No.: B15566596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and disposal plans

for Glycerin. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

I. Chemical Identification and Properties
Glycerin, also known as Glycerol or 1,2,3-Propanetriol, is a simple polyol compound with the

chemical formula C₃H₈O₃.[1] It is a colorless, odorless, viscous liquid that is hygroscopic

(attracts moisture) and soluble in water.[1][2] While generally considered non-toxic, proper

handling is essential to mitigate potential risks in a laboratory setting.[1][3]

Table 1: Chemical and Physical Properties of Glycerin

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15566596?utm_src=pdf-interest
https://byjus.com/chemistry/glycerin/
https://byjus.com/chemistry/glycerin/
https://www.ams.usda.gov/sites/default/files/media/Glycerine%20TR.pdf
https://byjus.com/chemistry/glycerin/
https://www.researchgate.net/profile/Ahmad-Al-Khraisat-2/post/Problem_to_dissolve_50wt_Glycerol_in_4wt_PVOH_28-99/attachment/602d13e1eb0eda00012cf733/AS%3A992185835061253%401613566945353/download/Glycerine_-_an_overview.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₃H₈O₃[1]

CAS Number 56-81-5[4][5]

Appearance Colorless, syrupy liquid[2]

Odor Odorless[1]

Solubility Miscible with water and alcohol[2]

Boiling Point 290 °C (554 °F)

Molar Mass 92.09 g/mol

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Glycerin to prevent direct contact and ensure

personal safety.

Table 2: Required Personal Protective Equipment (PPE) for Handling Glycerin

Protection Type Specific Requirement Rationale

Eye/Face Protection
Safety goggles with side

shields.[4]

Protects against splashes and

accidental eye contact.

Hand Protection
Nitrile rubber (NBR) gloves

tested according to EN 374.[4]

Prevents skin contact. Inspect

gloves for integrity before use.

Body Protection Laboratory coat.
Protects clothing and skin from

spills.

Respiratory Protection

Generally not required under

normal, well-ventilated

conditions. If mists are

generated, use an appropriate

respirator.

Glycerin mist can be an

inhalation irritant.[2]
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III. Safe Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of Glycerin and preventing

accidents.

A. Handling:

Always handle Glycerin in a well-ventilated area.[4][6]

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in areas where Glycerin is handled.[6]

Wash hands thoroughly after handling.[6]

Ensure eyewash stations and safety showers are readily accessible.[6]

B. Storage:

Store in a cool, dry, and well-ventilated place, away from direct sunlight and heat sources.[6]

[7]

Keep containers tightly closed when not in use.[4][6]

Store away from strong oxidizing agents such as chromium trioxide, potassium chlorate, or

potassium permanganate, as contact may cause an explosion.

Recommended storage temperature is between 15–25 °C.[4]

IV. Emergency Procedures
Immediate and appropriate responses to emergencies can significantly minimize harm.

Table 3: Emergency First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention.[6]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

persists.[6]

Inhalation
Move to fresh air. If symptoms occur, seek

medical attention.[6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Seek

medical attention if you feel unwell.[6]
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Glycerin Exposure Emergency Response Workflow

Exposure Occurs

Immediate Assessment

First Aid Actions

Follow-up

Exposure Event
(Spill, Splash, Inhalation)

Assess Exposure Type

Eye Contact:
Rinse with water for 15 min.

Eye

Skin Contact:
Wash with water for 15 min.

Skin

Inhalation:
Move to fresh air.

Inhalation

Ingestion:
Rinse mouth, drink water.

Ingestion

Seek Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for emergency response to Glycerin exposure.

V. Spill and Disposal Plan
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Effective spill management and proper disposal are essential for environmental safety and

regulatory compliance.

A. Spill Cleanup:

Evacuate and Ventilate: Evacuate unnecessary personnel and ensure the area is well-

ventilated.

Contain Spill: Use non-combustible absorbent materials like sand, clay, or vermiculite to

contain the spill.[8]

Collect Absorbent Material: Carefully collect the absorbed material into a suitable, labeled

container for disposal.[8]

Decontaminate Area: Thoroughly wash the spill area with detergent and water.[8]

Personal Protection: Wear appropriate PPE, including gloves, goggles, and a lab coat,

during the entire cleanup process.[8]

B. Waste Disposal:

Dispose of waste Glycerin and contaminated materials in accordance with federal, state, and

local regulations.[8]

Do not dispose of down the drain or into the environment.[4]

Contaminated absorbent material should be placed in a sealed, labeled container and

disposed of as chemical waste.
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Glycerin Spill Cleanup and Disposal Plan

Glycerin Spill Occurs

1. Evacuate Area &
Ensure Ventilation

2. Contain Spill with
Inert Absorbent Material

3. Collect Contaminated
Material into Labeled Container

4. Clean Spill Area
with Detergent and Water

5. Dispose of Waste
per Regulations

Click to download full resolution via product page

Caption: Step-by-step plan for Glycerin spill cleanup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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